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Cat. No.: B1235181 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
Leukotriene B5 (LTB5) is a lipid mediator derived from the omega-3 fatty acid,

eicosapentaenoic acid (EPA).[1][2] As a member of the leukotriene family, it is involved in

inflammatory processes, although it is notably less potent than its omega-6 derived analog,

Leukotriene B4 (LTB4).[1][3] The relative production of LTB5 versus LTB4 can be influenced by

dietary intake of EPA, potentially modulating inflammatory responses.[1] Accurate quantification

of LTB5 in biological samples, such as cell culture supernatants, is crucial for studying

inflammation, the effects of dietary supplements, and for the development of novel anti-

inflammatory therapeutics.

This document provides a detailed protocol for the extraction of LTB5 from cell culture

supernatants, focusing on stimulation of human neutrophils, solid-phase extraction (SPE) for

purification and concentration, and subsequent analysis by liquid chromatography-tandem

mass spectrometry (LC-MS/MS).

Signaling Pathway of LTB5 Biosynthesis
The biosynthesis of LTB5 is initiated by the release of eicosapentaenoic acid (EPA) from the

cell membrane. In response to inflammatory stimuli, phospholipase A2 is activated, which

cleaves EPA from membrane phospholipids. Free EPA is then converted to LTB5 through the 5-

lipoxygenase (5-LOX) pathway.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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